Cas no 2171584-11-3 (2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2171584-11-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5865602
• PubChem ID: 165763168
• Update Time: 2025-05-28

2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid
• EN300-1578144
• 2-(3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclobutyl)acetic acid
• 2171584-11-3

• Inchi： 1S/C28H34N2O5/c1-2-3-12-25(27(33)29-16-19-13-18(14-19)15-26(31)32)30-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24-25H,2-3,12-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： COHIEPVWAMXHCL-UHFFFAOYSA-N
• SMILES： OC(CC1CC(CNC(C(CCCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid

Comprehensive Overview of 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171584-11-3)

2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171584-11-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique cyclobutylacetic acid backbone coupled with an Fmoc-aminocaproyl side chain, making it a valuable building block for drug discovery and biomaterials. Its structural complexity and functional versatility align with current trends in precision medicine and targeted drug delivery, addressing growing demand for customizable molecular scaffolds.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in this compound serves as a temporary protecting group during solid-phase peptide synthesis (SPPS), a technique dominating modern therapeutic peptide production. Researchers favor Fmoc chemistry due to its mild deprotection conditions and compatibility with automated synthesizers. Recent publications highlight its applications in developing peptide-based vaccines and GPCR-targeting ligands, particularly in oncology and metabolic disorder research.

From a structural-activity relationship perspective, the cyclobutyl ring introduces constrained geometry that enhances receptor binding selectivity. This characteristic responds to the pharmaceutical industry's focus on conformationally restricted analogs to improve drug potency and reduce off-target effects. The compound's hexanoic acid linker provides optimal spacing for ligand-receptor interactions, a feature frequently searched in molecular docking studies and structure-based drug design forums.

Analytical characterization of CAS 2171584-11-3 typically involves HPLC-MS and NMR spectroscopy, with purity thresholds exceeding 95% for most pharmaceutical-grade applications. Stability studies indicate optimal performance in anhydrous organic solvents at -20°C, addressing common storage questions from laboratory technicians. The compound's carboxylic acid terminus enables diverse conjugation chemistries, including amide coupling and esterification reactions popular in prodrug development.

Emerging applications leverage this compound's bifunctional nature for creating peptide-drug conjugates (PDCs), a hot topic in ADC (antibody-drug conjugate) alternatives. Its modular design supports combinatorial chemistry approaches, answering frequent queries about scaffold diversification in high-throughput screening platforms. Recent patent analyses reveal its incorporation in cell-penetrating peptides for intracellular delivery of therapeutic oligonucleotides.

Quality control protocols for 2-(3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclobutyl)acetic acid emphasize chiral purity verification, particularly for stereospecific synthesis applications. This aligns with industry standards for GMP-compliant intermediates in clinical-stage compounds. The compound's logP and solubility profiles make it suitable for formulation development, a recurring discussion point in preformulation research communities.

Environmental and handling considerations reflect standard laboratory safety protocols for amino acid derivatives. While not classified as hazardous, proper personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended during handling, addressing common workplace safety searches. The compound's MSDS data confirms compatibility with standard chemical waste disposal procedures.

Future research directions may explore its utility in macrocyclic peptide architectures and protein surface mimetics, areas gaining traction in biopharmaceutical innovation. The compound's structural features position it as a candidate for developing allosteric modulators and protein-protein interaction inhibitors, addressing frequently searched challenges in undruggable target research.